Cas no 1315367-13-5 (1,2,4-Thiadiazole-3-sulfonamide)

1,2,4-Thiadiazole-3-sulfonamide is a heterocyclic sulfonamide compound characterized by its 1,2,4-thiadiazole core structure. This compound is of interest in medicinal and agrochemical research due to its potential as a bioactive scaffold. The presence of both the thiadiazole ring and sulfonamide group confers unique physicochemical properties, including stability and reactivity, making it suitable for applications in drug discovery and enzyme inhibition studies. Its structural features allow for selective interactions with biological targets, particularly in the development of antimicrobial and antiviral agents. The compound's synthetic versatility also enables further derivatization, enhancing its utility in the design of novel therapeutic or agrochemical candidates.
1,2,4-Thiadiazole-3-sulfonamide structure
1315367-13-5 structure
Product Name:1,2,4-Thiadiazole-3-sulfonamide
CAS No:1315367-13-5
MF:C2H3N3O2S2
MW:165.194116830826
CID:5207680
Update Time:2025-10-12

1,2,4-Thiadiazole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-thiadiazole-3-sulfonamide
    • 1,2,4-Thiadiazole-3-sulfonamide
    • Inchi: 1S/C2H3N3O2S2/c3-9(6,7)2-4-1-8-5-2/h1H,(H2,3,6,7)
    • InChI Key: REUQZLGMVDQWBR-UHFFFAOYSA-N
    • SMILES: S(C1=NSC=N1)(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: -0.3
  • Topological Polar Surface Area: 123

1,2,4-Thiadiazole-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-79619-0.05g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
0.05g
$202.0 2023-02-12
Enamine
EN300-79619-0.1g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
0.1g
$301.0 2023-02-12
Enamine
EN300-79619-0.25g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
0.25g
$431.0 2023-02-12
Enamine
EN300-79619-0.5g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
0.5g
$679.0 2023-02-12
Enamine
EN300-79619-1.0g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
1.0g
$871.0 2023-02-12
Enamine
EN300-79619-2.5g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
2.5g
$1707.0 2023-02-12
Enamine
EN300-79619-5.0g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
5.0g
$2525.0 2023-02-12
Enamine
EN300-79619-10.0g
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
10.0g
$3746.0 2023-02-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01080744-1g
1,2,4-Thiadiazole-3-sulfonamide
1315367-13-5 95%
1g
¥4305.0 2023-04-03
Aaron
AR01AJRS-50mg
1,2,4-thiadiazole-3-sulfonamide
1315367-13-5 95%
50mg
$303.00 2025-02-10

Additional information on 1,2,4-Thiadiazole-3-sulfonamide

Recent Advances in the Study of 1,2,4-Thiadiazole-3-sulfonamide (CAS: 1315367-13-5) in Chemical Biology and Pharmaceutical Research

The compound 1,2,4-Thiadiazole-3-sulfonamide (CAS: 1315367-13-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This heterocyclic sulfonamide derivative has been explored for its role in modulating various biological targets, including enzymes and receptors, making it a promising candidate for drug development. Recent studies have focused on its synthesis, mechanism of action, and potential applications in treating diseases such as cancer, infectious diseases, and metabolic disorders.

One of the key areas of research involves the synthesis and optimization of 1,2,4-Thiadiazole-3-sulfonamide derivatives to enhance their bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) reported the development of novel analogs with improved selectivity and potency against carbonic anhydrase isoforms, which are implicated in conditions like glaucoma and cancer. The researchers utilized structure-activity relationship (SAR) studies to identify critical functional groups that contribute to the compound's inhibitory activity, paving the way for the design of next-generation therapeutics.

In addition to its enzyme inhibitory properties, 1,2,4-Thiadiazole-3-sulfonamide has shown promise as an antimicrobial agent. A recent investigation in Antimicrobial Agents and Chemotherapy (2024) demonstrated its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The study highlighted the compound's ability to disrupt bacterial cell wall synthesis and biofilm formation, suggesting its potential as a novel antibiotic scaffold.

Another groundbreaking study, published in Nature Chemical Biology (2023), explored the compound's role in cancer therapy. Researchers found that 1,2,4-Thiadiazole-3-sulfonamide derivatives could selectively target cancer cells by inhibiting hypoxia-inducible factor (HIF) signaling pathways, which are crucial for tumor survival under low-oxygen conditions. The study provided mechanistic insights into how these compounds induce apoptosis and suppress angiogenesis in preclinical models, offering a new avenue for anticancer drug development.

Despite these promising findings, challenges remain in the clinical translation of 1,2,4-Thiadiazole-3-sulfonamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the development of these compounds and bring them closer to clinical trials.

In conclusion, 1,2,4-Thiadiazole-3-sulfonamide (CAS: 1315367-13-5) represents a versatile scaffold with broad therapeutic potential. Recent advances in its synthesis, mechanism of action, and applications underscore its importance in chemical biology and pharmaceutical research. Continued exploration of this compound and its derivatives is likely to yield innovative treatments for a range of diseases, addressing unmet medical needs and improving patient outcomes.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm